![molecular formula C10H8BrClO3 B1329951 3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid CAS No. 35158-39-5](/img/structure/B1329951.png)
3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid
Overview
Description
3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid, also known as 3-Bromo-4-chloro-4-oxobutanoic acid, is an organic compound with the chemical formula C8H7BrClO3. It is a white solid with a molar mass of 249.6 g/mol. This compound is a member of the carboxylic acid family, and it is a versatile chemical used in many scientific applications.
Scientific Research Applications
Spectroscopic and Structural Analysis
- 3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid and related compounds have been the subject of extensive spectroscopic and structural studies. For instance, investigations using Fourier-transform infrared spectroscopy (FT-IR), nuclear magnetic resonance (NMR), and X-ray diffraction have provided detailed insights into their molecular structure, vibrational wavenumbers, and stability arising from hyper-conjugative interactions and charge delocalization (Raju, Panicker, Nayak, Narayana, Sarojini, Van Alsenoy, & Al‐Saadi, 2015).
Chemical Reactions and Synthesis
- Research has also focused on the chemical reactions involving compounds similar to this compound. Studies have shown various reactions, such as the refluxing of ethyl 3-oxobutanoate in benzene in the presence of aluminum chloride, leading to the formation of different products (Kato & Kimura, 1979). Additionally, the reaction of ethyl 4-halo-3-oxobutanoate with diethyl malonate has been explored (Kato, Kimura, & Tanji, 1978).
Pharmaceutical and Biological Applications
- Some studies have indicated potential pharmaceutical and biological applications. Molecular docking studies suggest that derivatives of butanoic acid, a group to which this compound belongs, may inhibit Placenta Growth Factor (PIGF-1) and exhibit significant biological activities (Vanasundari, Balachandran, Kavimani, & Narayana, 2018). This suggests potential applications in pharmacological research and development.
Optical and Electronic Studies
- The electronic properties and potential applications in nonlinear optical materials have been a focus in the research of related compounds. Investigations into their dipole moment and hyperpolarizabilities indicate that these compounds could be promising candidates for nonlinear optical materials (Raju et al., 2015).
Catalysis and Reaction Mechanism
- The compound has also been used in studies related to catalysis and reaction mechanisms. For example, the reaction of ethyl 4-bromo-3-oxobutanoate with malonononitrile in the presence of triethylamine has been studied to understand its reaction mechanisms (Kato et al., 1978).
Enantioselective Synthesis
- Enantioselective synthesis using compounds like this compound has been explored. Research on enantioselective domino reactions to construct amino-oxindoles demonstrates the potential of these compounds in creating chiral molecules, which is crucial in pharmaceutical synthesis (Wang, Li, Sha, & Wu, 2014).
Crystallography and Photocyclization Studies
- The compound's crystal structures have been analyzed to understand the possibilities of Yang photocyclization, a reaction relevant in photochemistry and the synthesis of complex organic molecules (Bąkowicz & Turowska-Tyrk, 2010).
Protective Group Applications in Organic Synthesis
- Its derivatives have been studied as protective groups in organic synthesis, particularly in the preparation of triphenylphosphonium salts. This is significant for developing new synthetic routes and intermediates in organic chemistry (Moorhoff, 1997).
Mechanism of Action
Target of Action
Similar compounds have been used in suzuki–miyaura cross-coupling reactions, which are widely applied transition metal catalyzed carbon–carbon bond forming reactions .
Mode of Action
In the context of suzuki–miyaura coupling, the reaction involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
properties
IUPAC Name |
3-bromo-4-(4-chlorophenyl)-4-oxobutanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrClO3/c11-8(5-9(13)14)10(15)6-1-3-7(12)4-2-6/h1-4,8H,5H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGOYRYSKKLREIH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C(CC(=O)O)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90956603 | |
Record name | 3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90956603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35158-39-5 | |
Record name | β-Bromo-4-chloro-γ-oxobenzenebutanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=35158-39-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Bromo-3-(4-chlorobenzoyl)propionic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035158395 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90956603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromo-3-(4-chlorobenzoyl)propionic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.629 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-Bromo-3-(4-chlorobenzoyl)propionic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NU2P9MWP2Q | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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